3-(hydrazinecarbonyl)benzoic acid
Overview
Description
3-(Hydrazinecarbonyl)benzoic acid (HCBA) is an organic compound belonging to the family of hydrazinecarbonyl acids. It is a white, crystalline solid with a molecular formula of C7H7NO3. HCBA is used in a variety of scientific research and laboratory applications, including organic synthesis, drug development, and biochemistry.
Scientific Research Applications
3-(hydrazinecarbonyl)benzoic acid is widely used in scientific research and laboratory experiments. It is used as a chemical reagent for the synthesis of organic compounds, such as esters, amides, and amines. It is also used as a catalyst in chemical reactions, such as the synthesis of polymers, peptides, and peptoids. Additionally, 3-(hydrazinecarbonyl)benzoic acid is used in drug development, as it has been found to be effective in inhibiting the growth of certain types of bacteria and fungi.
Mechanism of Action
The mechanism of action of 3-(hydrazinecarbonyl)benzoic acid is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By blocking the enzyme, 3-(hydrazinecarbonyl)benzoic acid prevents the breakdown of acetylcholine, thereby increasing its concentration in the body. This can lead to a variety of physiological effects, as discussed below.
Biochemical and Physiological Effects
3-(hydrazinecarbonyl)benzoic acid has a variety of biochemical and physiological effects on the body. It has been found to be effective in reducing inflammation, as well as improving cognitive performance and memory. Additionally, it has been found to increase the levels of serotonin and dopamine in the brain, which can lead to improved mood and reduced anxiety.
Advantages and Limitations for Lab Experiments
3-(hydrazinecarbonyl)benzoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. Additionally, it is a versatile reagent, as it can be used in a variety of organic synthesis reactions. However, it is important to note that 3-(hydrazinecarbonyl)benzoic acid is a strong acid, and it must be handled with care. It should also be stored in a cool, dry place, away from heat and light.
Future Directions
3-(hydrazinecarbonyl)benzoic acid has numerous potential future applications in scientific research and laboratory experiments. It could be used to develop more effective drugs to treat neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, it could be used to develop more effective treatments for depression and anxiety. Finally, 3-(hydrazinecarbonyl)benzoic acid could be used to develop more efficient catalysts for organic synthesis reactions.
Synthesis Methods
3-(hydrazinecarbonyl)benzoic acid is typically synthesized through a reaction between hydrazine hydrate and benzoic acid. This reaction is carried out in an aqueous media, with the benzoic acid being dissolved in water and the hydrazine hydrate being added slowly in small portions. The reaction is then heated at a temperature of 80-90°C for several hours. Upon completion, the product is isolated and purified by crystallization from ethanol.
properties
IUPAC Name |
3-(hydrazinecarbonyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O3/c9-10-7(11)5-2-1-3-6(4-5)8(12)13/h1-4H,9H2,(H,10,11)(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPUVFEMYORGPAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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